![molecular formula C14H21BrClNO B1465864 2-{2-[(3-Bromobenzyl)oxy]ethyl}piperidine hydrochloride CAS No. 1220016-25-0](/img/structure/B1465864.png)
2-{2-[(3-Bromobenzyl)oxy]ethyl}piperidine hydrochloride
Overview
Description
Scientific Research Applications
Synthesis and Chemical Transformations
A study by Satyanarayana et al. (2008) demonstrated the synthesis of benzoazabicyclo[4.3.1] derivatives through intramolecular Michael addition, using piperidinones with a 2-bromobenzyl substituent. This work illustrates the chemical versatility of compounds structurally related to 2-{2-[(3-Bromobenzyl)oxy]ethyl}piperidine hydrochloride in constructing complex cyclic structures, which are valuable in medicinal chemistry and material science (Satyanarayana, Müller, & Maier, 2008).
Another research by Kariyappa et al. (2016) focused on the synthesis of ethyl 2-(4-methylbenzylidene)-3-oxobutanoate, a compound synthesized using a catalytic amount of piperidine. This study underscores the role of piperidine derivatives as catalysts or intermediates in facilitating Knoevenagel condensation reactions, a cornerstone in the synthesis of various organic compounds (Kariyappa et al., 2016).
Potential Biological Activities
The synthesis and evaluation of novel substituted-piperazine analogues for their antiplatelet aggregation activity have been reported, highlighting the therapeutic potential of piperidine and its derivatives in cardiovascular diseases. Compounds like N1-[1-(4-bromobenzyl)-3-piperidino-carbonyl]-N4-(2-chlorophenyl)-piperazine hydrobromide showcased significant activity, suggesting the relevance of these structures in designing new therapeutics for platelet aggregation-related disorders (Youssef et al., 2011).
Research by Rehman et al. (2018) on piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids evaluated their anticancer agents, with some compounds exhibiting strong anticancer activity. This study exemplifies the potential of piperidine derivatives in the development of new anticancer drugs, offering a promising avenue for therapeutic intervention (Rehman et al., 2018).
properties
IUPAC Name |
2-[2-[(3-bromophenyl)methoxy]ethyl]piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20BrNO.ClH/c15-13-5-3-4-12(10-13)11-17-9-7-14-6-1-2-8-16-14;/h3-5,10,14,16H,1-2,6-9,11H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOPSQYRCJFXXOA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)CCOCC2=CC(=CC=C2)Br.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21BrClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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